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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biuret-15N3, a stable isotope-
labeled compound with potential applications in metabolic research. Due to a lack of specific
published research utilizing Biuret-15N3, this document focuses on its commercial availability,
physicochemical properties, and potential applications extrapolated from the known
metabolism of biuret and the general use of 15N-labeled compounds in tracer studies.

Commercial Availability and Product Specifications

Biuret-15N3 is available from specialized chemical suppliers. The following table summarizes
the available quantitative data for Biuret-15N3.

= I Product Isotopic Chemical Molecular Molecular
upplier
S Name Purity Purity Formula Weight
MedchemExp ) -~ -~
Biuret-15N3 Not specified Not specified C2Hs515N302 106.06
ress
_ H215N(CO)15N
Sigma- ) >98 atom %
_ Biuret-15N3 >98% (CP)[1] H(CO)®>NHz[  106.06[1]
Aldrich 15N[1] 1

Potential Applications in Metabolic Research
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Stable isotope-labeled compounds are invaluable tools for tracing the metabolic fate of
molecules in biological systems.[2] While specific applications of Biuret-15N3 are not
documented in the available literature, its use as a non-protein nitrogen (NPN) source in
ruminant nutrition provides insights into its potential metabolic pathways. In these systems,
biuret is hydrolyzed in the rumen to ammonia and urea, which is then further broken down into
ammonia. This ammonia can then be utilized by rumen microbes for the synthesis of amino
acids and proteins.

For researchers in drug development, Biuret-15N3 could potentially be used as a tracer to
study:

» Nitrogen metabolism: To track the incorporation of nitrogen from a non-amino acid source
into various metabolic pathways.

o Microbiome research: To investigate the nitrogen utilization and metabolic capabilities of gut
microbiota.

o Toxicity studies: To understand the metabolic fate and potential bioaccumulation of biuret-
related compounds.

Hypothetical Metabolic Pathway of Biuret-15N3

Based on its metabolism in ruminants, a hypothetical pathway for the initial breakdown of
Biuret-15N3 in a biological system containing appropriate enzymes (e.g., biuretase and
urease) is proposed. The 15N label would be incorporated into ammonia, which is a central
molecule in nitrogen metabolism, and subsequently into amino acids and other nitrogen-
containing biomolecules.
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Caption: Hypothetical metabolic pathway of Biuret-15N3.

Experimental Considerations and Methodologies

While no specific experimental protocols for Biuret-15N3 are available, researchers can adapt
standard methodologies for 15N tracer studies. A general workflow for a tracer experiment
using Biuret-15N3 is outlined below.

General Experimental Workflow for a Biuret-15N3 Tracer
Study

o Experimental Design: Define the biological system (e.g., cell culture, animal model), the
dosage of Biuret-15N3, and the time points for sample collection.

o Administration of Biuret-15N3: Introduce the labeled compound into the system.

o Sample Collection: Collect relevant biological samples (e.g., cells, tissues, biofluids) at the
predetermined time points.

o Metabolite Extraction: Extract metabolites from the collected samples.

o Sample Analysis: Analyze the extracts using mass spectrometry (MS) to detect and quantify
the incorporation of 15N into various metabolites.

o Data Analysis: Determine the isotopic enrichment in different molecules to elucidate the
metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Biuret-15N3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057607#commercial-suppliers-of-biuret-15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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